Cas no 146333-15-5 (1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI))

• Product Name: 1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI)
• CAS No: 146333-15-5
• MF: C₆H₁₃O₆P
• MW: 212.137583494186
• CID: 178539
• PubChem ID: 126992
• Update Time: 2025-04-19

1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI)
• (2,3-dihydroxycyclohexyl) dihydrogen phosphate
• 1,2,3-Cyclohexanetriol, 1-(dihydrogen phosphate), (1alha,2alpha,3alpha)-
• 1,2,3-Cyclohexanetriol-1-phosphate
• 1-Phosphoryloxy-2,3-dihydroxycyclohexane
• 2,3-dihydroxycyclohexyl dihydrogen phosphate
• cis-1,2,3-Cyclohexanetriol-1-phosphate
• 146333-15-5
• DTXSID20932814

• Inchi： 1S/C6H13O6P/c7-4-2-1-3-5(6(4)8)12-13(9,10)11/h4-8H,1-3H2,(H2,9,10,11)
• InChI Key： NBMXVMPPXJFUTI-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1CCCC(C1O)O

Computed Properties

• Exact Mass: 212.044975
• Monoisotopic Mass: 212.044975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: -1.9

Experimental Properties

• Density: 1.58
• Boiling Point: 427.5°Cat760mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.544
• PSA: 117.03000
• LogP: -0.63000